Cas no 316357-60-5 (D-Proline, 3-propyl-,(3R)-)
D-Proline, 3-propyl-,(3R)- structure
Product Name:D-Proline, 3-propyl-,(3R)-
CAS No:316357-60-5
MF:C8H15NO2
MW:157.210202455521
CID:301165
PubChem ID:9793889
Update Time:2025-04-19
D-Proline, 3-propyl-,(3R)- Chemical and Physical Properties
Names and Identifiers
-
- D-Proline, 3-propyl-,(3R)-
- D-Proline, 3-propyl-, (3R)- (9CI)
- 316357-60-5
- SCHEMBL7673373
- (2R,3R)-3-Propylpyrrolidine-2-carboxylic acid
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- Inchi: 1S/C8H15NO2/c1-2-3-6-4-5-9-7(6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7-/m1/s1
- InChI Key: JYQLFFLYIKPHHN-RNFRBKRXSA-N
- SMILES: OC([C@H]1[C@H](CCC)CCN1)=O
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1
D-Proline, 3-propyl-,(3R)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
316357-60-5 (D-Proline, 3-propyl-,(3R)-) Related Products
- 3060-46-6((2S)-4-methyl-2-(methylamino)pentanoic acid)
- 42856-71-3((S)-2-Methylpyrrolidine-2-carboxylic acid)
- 80828-13-3((2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid)
- 72000-65-8(2,5-Pyrrolidinedicarboxylicacid)
- 103201-78-1((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid)
- 9002-01-1(Streptokinase)
- 609-36-9(pyrrolidine-2-carboxylic acid)
- 147-85-3(L-Proline)
- 344-25-2(D-Proline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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